4-{[(2-fluorophenyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide

• IUPAC Name: 4-[(2-fluorophenyl)sulfamoyl]-N-methylthiophene-2-carboxamide
• InChI: InChI=1S/C12H11FN2O3S2/c1-14-12(16)11-6-8(7-19-11)20(17,18)15-10-5-3-2-4-9(10)13/h2-7,15H,1H3,(H,14,16)
• InChI Key: UEMQZTDRPUVICQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CS1)S(=O)(=O)NC2=CC=CC=C2F
• Molecular Formula: C12H11FN2O3S2
• Molecular Weight: 314.4 g/mol

Description

4-{[(2-fluorophenyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C12H11FN2O3S2 and its molecular weight is 314.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 314.01951273 g/mol and the complexity rating of the compound is 452. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiandrogenic Properties

Compounds structurally related to 4-{[(2-fluorophenyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide have been studied for their antiandrogenic activities. For example, derivatives of 2-hydroxypropionanilides with substituted thio, sulfone, and sulfoxide moieties have shown promise in the treatment of androgen-responsive diseases. Optimization of these molecules has led to potent antiandrogens, highlighting the potential of sulfonyl-containing compounds in developing therapies for benign and malignant diseases related to androgen response (Tucker, Crook, & Chesterson, 1988).

Antimicrobial Activity

Sulfonamide derivatives, including those with a thiophene carboxamide moiety, have demonstrated significant antimicrobial properties. A study synthesized and evaluated the antibacterial and antifungal activities of novel sulfonamide compounds, finding potent activity against a range of Gram-positive, Gram-negative bacteria, and fungi. This suggests the potential application of this compound in antimicrobial research (Ghorab, Soliman, Alsaid, & Askar, 2017).

Anticancer Activities

Research into pyrazole-sulfonamide derivatives has unveiled their potential in anticancer therapies. These compounds, through their structural relevance, suggest the utility of sulfonyl-containing thiophene carboxamides in cancer research. Specific derivatives have shown broad-spectrum antitumor activity, comparable to established anticancer drugs, against various cancer cell lines (Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014).

Material Science Applications

Sulfone and sulfonamide groups have been integral in developing high-performance materials, such as polyimides and polyamides, offering enhanced thermal stability, mechanical strength, and chemical resistance. These materials find applications in aerospace, electronics, and other advanced technology sectors, illustrating the broad applicability of sulfonamide-based compounds in material science (Liaw, Liaw, & Su, 1999).